IsoMangiferolic acid
IsoMangiferolic acid
Isomangiferolic acid, also known as isomangiferolate, belongs to the class of organic compounds known as cycloartanols and derivatives. These are steroids containing a cycloartanol moiety. Isomangiferolic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Isomangiferolic acid has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, isomangiferolic acid is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, isomangiferolic acid can be found in fruits and mango. This makes isomangiferolic acid a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
13878-92-7
VCID:
VC0185971
InChI:
InChI=1S/C30H48O3/c1-19(8-7-9-20(2)25(32)33)21-12-14-28(6)23-11-10-22-26(3,4)24(31)13-15-29(22)18-30(23,29)17-16-27(21,28)5/h9,19,21-24,31H,7-8,10-18H2,1-6H3,(H,32,33)/b20-9+
SMILES:
CC(CCC=C(C)C(=O)O)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(C5(C)C)O)C)C
Molecular Formula:
C30H48O3
Molecular Weight:
456.7 g/mol
IsoMangiferolic acid
CAS No.: 13878-92-7
Main Products
VCID: VC0185971
Molecular Formula: C30H48O3
Molecular Weight: 456.7 g/mol
| CAS No. | 13878-92-7 |
|---|---|
| Product Name | IsoMangiferolic acid |
| Molecular Formula | C30H48O3 |
| Molecular Weight | 456.7 g/mol |
| IUPAC Name | (E)-6-(6-hydroxy-7,7,12,16-tetramethyl-15-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl)-2-methylhept-2-enoic acid |
| Standard InChI | InChI=1S/C30H48O3/c1-19(8-7-9-20(2)25(32)33)21-12-14-28(6)23-11-10-22-26(3,4)24(31)13-15-29(22)18-30(23,29)17-16-27(21,28)5/h9,19,21-24,31H,7-8,10-18H2,1-6H3,(H,32,33)/b20-9+ |
| Standard InChIKey | CYHOTEDWAOHQLA-AWQFTUOYSA-N |
| Isomeric SMILES | CC(CC/C=C(\C)/C(=O)O)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(C5(C)C)O)C)C |
| SMILES | CC(CCC=C(C)C(=O)O)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(C5(C)C)O)C)C |
| Canonical SMILES | CC(CCC=C(C)C(=O)O)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(C5(C)C)O)C)C |
| Appearance | Powder |
| Melting Point | 168-170°C |
| Physical Description | Solid |
| Description | Isomangiferolic acid, also known as isomangiferolate, belongs to the class of organic compounds known as cycloartanols and derivatives. These are steroids containing a cycloartanol moiety. Isomangiferolic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Isomangiferolic acid has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, isomangiferolic acid is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, isomangiferolic acid can be found in fruits and mango. This makes isomangiferolic acid a potential biomarker for the consumption of these food products. |
| PubChem Compound | 14034465 |
| Last Modified | Nov 11 2021 |
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